Cas no 667414-13-3 (4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 667414-13-3
• MF: C₁₂H₁₁ClFN₃OS
• MW: 299.751643419266
• MDL: MFCD04054696
• CID: 872880
• PubChem ID: 3717198
• Update Time: 2025-10-07

4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((2-chloro-4-fluorophenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(2-chloro-4-fluorophenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(2-chloro-4-fluorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-[(2-chloro-4-fluorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 5-[(2-chloro-4-fluorophenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ART-CHEM-BB B018121
• DTXSID80395441
• AKOS003330580
• MFCD04054696
• 5-[(2-chloro-4-fluorophenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• VS-06052
• 667414-13-3
• 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04054696
• Inchi： 1S/C12H11ClFN3OS/c1-2-5-17-11(15-16-12(17)19)7-18-10-4-3-8(14)6-9(10)13/h2-4,6H,1,5,7H2,(H,16,19)
• InChI Key： RWWUTQVRGTXYJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NNC(N1CC=C)=S)F

Computed Properties

• Exact Mass: 299.03000
• Monoisotopic Mass: 299.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Color/Form: NA
• Density: 1.39
• Boiling Point: 387.9°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.62
• PSA: 78.74000
• LogP: 3.12430

4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol

Research Briefing on 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 667414-13-3)

Recent studies on 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 667414-13-3) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents. This compound, belonging to the 1,2,4-triazole-3-thiol family, has garnered attention due to its unique structural features and broad-spectrum bioactivity. The presence of the allyl group and the chloro-fluorophenoxy moiety enhances its interaction with biological targets, making it a valuable candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of this compound against multidrug-resistant bacterial strains. The research demonstrated significant inhibitory activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL. Molecular docking studies revealed that the compound binds effectively to the bacterial DNA gyrase enzyme, disrupting DNA replication and leading to bacterial cell death. These findings suggest its potential as a lead compound for developing new antibiotics to combat resistant infections.

In addition to its antimicrobial effects, recent preclinical studies have explored the anticancer potential of 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting the proliferation of human breast cancer cells (MCF-7) and lung cancer cells (A549) at low micromolar concentrations. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, accompanied by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These results underscore its potential as a chemotherapeutic agent, warranting further in vivo evaluation.

The synthetic routes for this compound have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthesis method using a one-pot reaction strategy, achieving a yield of 78% with high purity (>98%). This advancement addresses previous challenges related to low yields and complex purification steps, facilitating its broader application in drug discovery programs.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research on 4-Allyl-5-(2-chloro-4-fluorophenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS: 667414-13-3) underscores its potential as a versatile pharmacophore, paving the way for innovative therapeutic developments in the coming years.